Cas no 2171540-68-2 (4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid)

• Product Name: 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid
• CAS No: 2171540-68-2
• MF: C₂₆H₂₈N₂O₅S
• MW: 480.575925827026
• CID: 6188270
• PubChem ID: 165510665
• Update Time: 2025-06-18

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid
• 4-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]thiomorpholine-2-carboxylic acid
• 2171540-68-2
• EN300-1534136

• Inchi： 1S/C26H28N2O5S/c29-24(28-12-13-34-22(14-28)25(30)31)23(16-6-5-7-16)27-26(32)33-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-23H,5-7,12-15H2,(H,27,32)(H,30,31)
• InChI Key： HFOKIEGRWCFDJV-UHFFFAOYSA-N
• SMILES： S1CCN(CC1C(=O)O)C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.17189317g/mol
• Monoisotopic Mass: 480.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid

Introduction to 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic Acid (CAS No. 2171540-68-2)

4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid, identified by its CAS number 2171540-68-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclobutyl moiety, a fluoren-9-yl substituent, and a methoxycarbonyl group. These features contribute to its unique chemical properties and biological interactions. The presence of the thiomorpholine ring further enhances its potential as a pharmacophore, enabling it to interact with various biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The compound 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid has emerged as a promising candidate in this context due to its ability to interact with key enzymes and receptors involved in these pathways.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The combination of the cyclobutyl and fluoren-9-yl groups provides a stable backbone that can be modified to enhance binding affinity and selectivity. Additionally, the methoxycarbonyl group and the thiomorpholine ring introduce polar and charged functionalities that can facilitate interactions with biological targets.

Recent studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against various enzymes implicated in disease processes. For instance, research has shown that modifications to the methoxycarbonyl group can enhance binding to specific proteases, which are often overexpressed in cancer cells. Similarly, the thiomorpholine ring has been shown to improve solubility and bioavailability, making it an attractive feature for drug development.

The role of computational chemistry and molecular modeling in the design and optimization of such compounds cannot be overstated. By leveraging advanced computational techniques, researchers can predict the binding modes of these molecules to their target proteins, thereby guiding the synthesis of more effective derivatives. This approach has already led to the identification of several novel analogs with improved pharmacological properties.

In addition to its potential as an anti-cancer agent, 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid has also shown promise in other therapeutic areas. For example, preliminary studies suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, has been crucial in achieving the desired molecular architecture. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is often critical for biological activity.

Efforts are ongoing to translate these preclinical findings into clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound through clinical trials and bringing it closer to market approval. The development of robust analytical methods for characterizing this compound and its derivatives is also crucial for ensuring quality control during manufacturing processes.

The impact of this research extends beyond mere scientific curiosity; it holds the potential to improve patient outcomes by providing new treatment options for debilitating diseases. As our understanding of biological mechanisms continues to evolve, compounds like 4-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylthiomorpholine-2-carboxylic acid will play an increasingly important role in shaping future therapeutic strategies.